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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, extending beyond the bench to the responsible disposal of

chemical waste. 2-Chloroethyl methacrylate, a reactive monomer, requires careful handling

and a clearly defined disposal procedure to ensure the safety of laboratory personnel and

environmental protection. This guide provides essential, step-by-step instructions for the proper

disposal of 2-Chloroethyl methacrylate, aligning with best practices for laboratory safety and

chemical management.

Immediate Safety and Hazard Summary
2-Chloroethyl methacrylate is a toxic and combustible liquid that can cause skin, eye, and

respiratory irritation. It is crucial to handle this chemical with appropriate personal protective

equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood.

For quick reference, the key hazard information is summarized in the table below.
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Hazard Classification Description GHS Pictograms

Acute Toxicity (Oral) Toxic if swallowed. ☠️

Acute Toxicity (Inhalation) Toxic if inhaled. ☠️

Skin Corrosion/Irritation Causes skin irritation. ❕

Serious Eye Damage/Irritation Causes serious eye irritation. ❕

Flammability Combustible liquid. 🔥

Step-by-Step Disposal Protocol
The recommended method for the disposal of 2-Chloroethyl methacrylate is through an

approved hazardous waste disposal facility.[1] Incineration is often the preferred method of

destruction. Under no circumstances should this chemical be disposed of down the sanitary

sewer system.

1. Personal Protective Equipment (PPE) and Spill Control:

Always wear chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat

when handling 2-Chloroethyl methacrylate.[1]

Ensure a spill kit with absorbent materials (e.g., sand, vermiculite) is readily available. Do not

use combustible materials like sawdust to absorb spills.[2]

2. Waste Collection and Segregation:

Collect waste 2-Chloroethyl methacrylate in a dedicated, properly labeled, and sealed

container. The container must be compatible with the chemical.

Clearly label the waste container as "Hazardous Waste" and include the full chemical name:

"2-Chloroethyl Methacrylate".[1]

Do not mix 2-Chloroethyl methacrylate waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan.[1]

3. Waste Storage:
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Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.

Keep the container away from heat, sources of ignition, and incompatible materials such as

oxidizing agents. As a reactive monomer, it can polymerize, so it is crucial to dispose of it

within one year of opening the container.

4. Contacting Environmental Health and Safety (EHS):

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[1]

Follow all institutional and local regulations for hazardous waste manifest and pickup

procedures.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Chloroethyl
methacrylate.
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2-Chloroethyl Methacrylate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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